Cas no 400746-13-6 (2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester)

2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester structure
400746-13-6 structure
Product Name:2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester
CAS No:400746-13-6
MF:C13H10O4
MW:230.216104030609
CID:325750
PubChem ID:17603915
Update Time:2025-04-19

2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-(4-formylphenyl)-, methyl ester
    • 4-(5-(Methoxycarbonyl)furan-2-yl)benzaldehyde
    • methyl 5-(4-formylphenyl)furan-2-carboxylate
    • DTXSID70589675
    • 400746-13-6
    • Inchi: 1S/C13H10O4/c1-16-13(15)12-7-6-11(17-12)10-4-2-9(8-14)3-5-10/h2-8H,1H3
    • InChI Key: OFPQJVONQIUFLD-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1C1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 230.05800
  • Monoisotopic Mass: 230.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.51000
  • LogP: 2.54570

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